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Compound of Interest

Compound Name: 6-(2-Bromoethyl)quinoxaline

Cat. No.: B598623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known hazards and

recommended safety precautions for handling 6-(2-Bromoethyl)quinoxaline. Due to the

limited availability of a dedicated Safety Data Sheet (SDS) for this specific compound, this

guide synthesizes information from publicly available data for 6-(2-Bromoethyl)quinoxaline
and safety data for structurally related quinoxaline derivatives. It is imperative to handle this

compound with the assumption that it may share toxicological properties with similar chemicals.

Hazard Identification and Classification
While a comprehensive GHS classification for 6-(2-Bromoethyl)quinoxaline is not readily

available, preliminary information suggests it should be handled with significant caution. One

supplier has classified the compound with the signal word "Danger"[1]. Based on data for

related bromo- and chloro-quinoxaline compounds, the following hazards are anticipated[2][3]

[4]:

Acute Toxicity (Oral): Harmful if swallowed.

Skin Irritation: Causes skin irritation.

Serious Eye Damage/Eye Irritation: Causes serious eye irritation or damage.

Respiratory Irritation: May cause respiratory irritation.
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GHS Pictograms (Anticipated):

Pictogram Hazard Class

alt text
Acute Toxicity (Oral), Skin Irritation, Eye

Irritation, Respiratory Irritation

alt text Serious Eye Damage

Hazard and Precautionary Statements:

A supplier for 6-(2-Bromoethyl)quinoxaline provides the following precautionary statement

codes: P261, P264, P270, P271, P280, P302+P352, P304+P340, P330, P361+P364, P405,

P501[1]. The corresponding hazard statements and full precautionary statements for related

compounds are detailed in the table below[3][4].
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Code Statement

Hazard Statements

H302 Harmful if swallowed[4].

H315 Causes skin irritation[4].

H319 Causes serious eye irritation[4].

H335 May cause respiratory irritation[4].

Precautionary Statements

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray[3][4].

P264
Wash hands and other exposed areas

thoroughly after handling[3][4].

P270
Do not eat, drink or smoke when using this

product[3][4].

P271
Use only outdoors or in a well-ventilated area[3]

[4].

P280
Wear protective gloves/protective clothing/eye

protection/face protection[3][4].

P301+P317 IF SWALLOWED: Get medical help[3].

P302+P352 IF ON SKIN: Wash with plenty of water[3][4].

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing[3][4].

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing[5].

P319 Get medical help if you feel unwell[3].

P330 Rinse mouth[3][4].

P332+P317 If skin irritation occurs: Get medical help[3].
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P362+P364
Take off contaminated clothing and wash it

before reuse[3][4].

P403+P233
Store in a well-ventilated place. Keep container

tightly closed[3][4].

P405 Store locked up[3][4].

P501

Dispose of contents/container in accordance

with local, regional, national, and international

regulations[3][4].

Toxicological Data (for Related Quinoxaline
Derivatives)
No specific toxicity data for 6-(2-Bromoethyl)quinoxaline was found. The following table

summarizes available data for related quinoxaline compounds to provide an indication of

potential toxicity.

Compoun
d

Test Route Species
Dose/Con
centratio
n

Result
Referenc
e

Quinoxalin

e 1,4-di-

oxides

(various)

LD50
Intraperiton

eal
Rat

30-120

mg/kg
- [6]

2,3-

dimethylqui

noxaline

Acute Oral

Toxicity
Oral Mouse

>2000

mg/kg
LD50 [7]

Experimental Protocols: Safe Handling Procedures
The following protocols are based on standard practices for handling hazardous chemicals and

information from SDSs of related quinoxaline compounds.
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Engineering Controls
Ventilation: Always handle 6-(2-Bromoethyl)quinoxaline in a well-ventilated area. A

chemical fume hood is strongly recommended to minimize inhalation exposure[8][9].

Safety Equipment: An eyewash station and safety shower must be readily accessible in the

immediate work area[9][10].

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to prevent

eye contact[5][8].

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for any signs

of degradation or puncture before use[8][9].

Lab Coat: A lab coat or other protective clothing is required to prevent skin contact[8][9].

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

dust or aerosols, a NIOSH-approved respirator should be used[8][10].

Handling and Storage
General Handling:

Avoid contact with skin, eyes, and clothing[5][8][10].

Avoid the formation and inhalation of dust[8][10][11].

Do not eat, drink, or smoke in areas where the compound is handled[12][13].

Wash hands thoroughly after handling[5][10][13].

Storage:

Store in a tightly closed container[5][8][10].
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Keep in a cool, dry, and well-ventilated area[5][8][10][14].

Store away from incompatible materials, such as strong oxidizing agents[8][11].

Emergency Procedures
In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water. If

skin irritation occurs, seek medical attention[5][8].

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. Seek immediate medical attention[5][8].

In Case of Inhalation: Remove the person to fresh air and keep them comfortable for

breathing. If you feel unwell, seek medical attention[3][5].

In Case of Ingestion: Rinse mouth with water. Seek immediate medical attention[3][5].

Spills:

For minor spills, wear appropriate PPE, avoid generating dust, and sweep or vacuum up

the material. Place in a sealed container for disposal[11][12][15].

For major spills, evacuate the area and alert the appropriate emergency response

team[12][15].

Visualized Workflows
The following diagrams illustrate key workflows for the safe handling of 6-(2-
Bromoethyl)quinoxaline.
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Caption: General laboratory workflow for handling 6-(2-Bromoethyl)quinoxaline.
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Caption: First aid procedures for exposure to 6-(2-Bromoethyl)quinoxaline.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

formal Safety Data Sheet (SDS). All laboratory personnel should be thoroughly trained in

chemical safety and have access to the most current safety information available from the

chemical supplier. Always perform a risk assessment before beginning any new experimental

procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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